1-[(But-2-en-1-yl)oxy]-3-ethoxypropan-2-ol

• CAS No.: 90499-26-6
• Molecular Formula: C9H18O3
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 1-but-2-enoxy-3-ethoxypropan-2-ol
• InChI: InChI=1S/C9H18O3/c1-3-5-6-12-8-9(10)7-11-4-2/h3,5,9-10H,4,6-8H2,1-2H3
• InChI Key: JUCBIYOXORPJMP-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(COCC=CC)O

Description

1-[(But-2-en-1-yl)oxy]-3-ethoxypropan-2-ol is an organic compound that belongs to the class of ethers It features a but-2-en-1-yl group and an ethoxy group attached to a propan-2-ol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(But-2-en-1-yl)oxy]-3-ethoxypropan-2-ol can be achieved through several synthetic routes. One common method involves the reaction of but-2-en-1-ol with 3-ethoxypropan-2-ol in the presence of an acid catalyst. The reaction typically proceeds under mild conditions, with the acid catalyst facilitating the formation of the ether linkage.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1-[(But-2-en-1-yl)oxy]-3-ethoxypropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The ether linkage can be cleaved under acidic or basic conditions, leading to the formation of alcohols and other derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄